Cas no 452090-89-0 (1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]-)

1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]- structure
452090-89-0 structure
Product Name:1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]-
CAS No:452090-89-0
MF:C18H11BrN4
MW:363.2
CID:5519443
PubChem ID:2946616
Update Time:2026-03-10

1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]-
    • 2-(1H-Benzo[d]imidazol-2-yl)-3-(5-bromo-1H-indol-3-yl)acrylonitrile
    • WAY-380240
    • AKOS030653379
    • 452090-89-0
    • G72159
    • 2-(1H-1,3-benzodiazol-2-yl)-3-(5-bromo-1H-indol-3-yl)prop-2-enenitrile
    • Inchi: 1S/C18H11BrN4/c19-13-5-6-15-14(8-13)12(10-21-15)7-11(9-20)18-22-16-3-1-2-4-17(16)23-18/h1-8,10,21H,(H,22,23)
    • InChI Key: JEVPNGBAHAVUEV-UHFFFAOYSA-N
    • SMILES: C(C1=CNC2=CC=C(Br)C=C12)=C(C1=NC2=CC=CC=C2N1)C#N

Computed Properties

  • Exact Mass: 362.01671g/mol
  • Monoisotopic Mass: 362.01671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 68.3Ų

1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB600358-250mg
2-(1H-Benzo[d]imidazol-2-yl)-3-(5-bromo-1H-indol-3-yl)acrylonitrile; .
452090-89-0
250mg
€429.20 2025-04-18
abcr
AB600358-1g
2-(1H-Benzo[d]imidazol-2-yl)-3-(5-bromo-1H-indol-3-yl)acrylonitrile; .
452090-89-0
1g
€1049.20 2025-04-18

Additional information on 1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]-

Comprehensive Overview of 1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]- (CAS No. 452090-89-0)

The compound 1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]- (CAS No. 452090-89-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound combines the structural features of benzimidazole and indole, two moieties known for their biological activity and versatility in drug design. Researchers are increasingly exploring its potential applications in targeted therapies, particularly in the context of kinase inhibition and cancer research, which aligns with current trends in precision medicine.

One of the most searched questions regarding this compound is: "What are the biological activities of 1H-Benzimidazole-2-acetonitrile derivatives?" Studies suggest that the benzimidazole core contributes to interactions with various enzymatic targets, while the 5-bromoindole moiety enhances binding affinity. The presence of the acetonitrile group further modifies its physicochemical properties, making it a candidate for structure-activity relationship (SAR) studies. This aligns with the growing demand for small molecule modulators in drug discovery pipelines.

From a synthetic chemistry perspective, CAS No. 452090-89-0 represents an interesting case study in heterocyclic condensation reactions. The compound's synthesis typically involves multi-step protocols, including Knoevenagel condensation between benzimidazole-2-acetonitrile and 5-bromo-1H-indole-3-carbaldehyde. Recent publications highlight optimized methods for improving yield and purity, addressing another common search query: "How to synthesize α-substituted benzimidazole derivatives efficiently?"

The compound's spectroscopic characterization reveals distinctive features that interest analytical chemists. Nuclear magnetic resonance (NMR) studies show characteristic shifts for the methylene bridge protons (δ 7.5-8.5 ppm) and the aromatic systems, while mass spectrometry confirms the molecular ion peak at m/z 362/364 (Br isotope pattern). These analytical signatures are crucial for quality control in research settings, responding to frequent searches about compound validation techniques.

In materials science, the π-conjugated system of this molecule has sparked investigations into its optoelectronic properties. The 5-bromoindole component particularly contributes to interesting charge transport characteristics, making it relevant for organic semiconductors development. This application area connects with the current focus on sustainable electronic materials, a trending topic in green chemistry forums.

Stability studies of CAS No. 452090-89-0 indicate that proper storage conditions (typically under inert atmosphere at -20°C) maintain its integrity for extended periods. This information addresses practical concerns frequently searched by laboratory technicians: "What are the storage recommendations for sensitive heterocyclic compounds?" The compound shows moderate solubility in polar aprotic solvents like DMSO and DMF, which is important for biological screening assays.

Recent patent analyses reveal growing intellectual property activity around benzimidazole-indole hybrids, with CAS No. 452090-89-0 serving as a key intermediate in several therapeutic development programs. This reflects the pharmaceutical industry's continued interest in multi-target-directed ligands, particularly for complex diseases where polypharmacology approaches show promise.

From an environmental standpoint, preliminary biodegradation studies suggest that this compound follows typical degradation pathways for brominated aromatic systems. Researchers investigating green chemistry metrics have evaluated its atom economy during synthesis, responding to the increasing emphasis on sustainable chemical processes in academic and industrial research.

The compound's crystallographic data, when available, provides valuable insights into its molecular packing and intermolecular interactions. Such structural information is crucial for co-crystal engineering applications, another hot topic in materials science searches. The planar conformation of the molecule facilitates interesting solid-state properties worth further exploration.

In conclusion, 1H-Benzimidazole-2-acetonitrile, α-[(5-bromo-1H-indol-3-yl)methylene]- represents a multifaceted research compound with applications spanning medicinal chemistry, materials science, and analytical method development. Its unique structural features continue to inspire investigations into structure-property relationships, while its synthetic accessibility makes it a practical candidate for various research programs. As the scientific community increasingly values multi-functional molecular scaffolds, this compound's relevance will likely grow across multiple disciplines.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd